Advanced hydrogen storage alloys for Ni/MH rechargeable batteries
Journal of Materials Chemistry Pub Date: 2010-12-15 DOI: 10.1039/C0JM01921F
Abstract
Hydrogen
storage alloys are of particular interest as a novel group in functional materials owing to their potential and practical applications in Ni/MH rechargeable batteries. This review is devoted to the specific alloy families developed for high-energy and high-power Ni/MH batteries in the last decades, especially for EV, HEV and PHEV applications. The scope of the work encompasses principles of Ni/MH batteries, electrochemical hydrogen storage thermodynamics and kinetics, prerequisites for hydrogen storage
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